Cas no 1261679-55-3 (2,3,4-Tribromobenzenesulfonamide)

• Product Name: 2,3,4-Tribromobenzenesulfonamide
• CAS No: 1261679-55-3
• MF: C₆H₄Br₃NO₂S
• MW: 393.878458023071
• CID: 4971076
• Update Time: 2025-06-10

2,3,4-Tribromobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Tribromobenzenesulfonamide
• NS(=O)(=O)C1=CC=C(Br)C(Br)=C1Br

• Inchi： 1S/C6H4Br3NO2S/c7-3-1-2-4(13(10,11)12)6(9)5(3)8/h1-2H,(H2,10,11,12)
• InChI Key： NAQAVFUHCWGCDT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1S(N)(=O)=O)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.6
• Topological Polar Surface Area: 68.5

Additional information on 2,3,4-Tribromobenzenesulfonamide

Introduction to 2,3,4-Tribromobenzenesulfonamide (CAS No: 1261679-55-3)

2,3,4-Tribromobenzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 1261679-55-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in medicinal chemistry and material science. The presence of multiple bromine atoms in its molecular structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular formula of 2,3,4-Tribromobenzenesulfonamide is C₆H₅Br₃NO₂S, reflecting its composition of carbon, hydrogen, bromine, nitrogen, oxygen, and sulfur atoms. The sulfonamide functional group (-SO₂NH₂) is a key feature that contributes to the compound's unique chemical properties. This functional group is known for its ability to participate in hydrogen bonding, making it useful in the design of bioactive molecules. The tribrominated benzene ring further influences the electronic and steric properties of the molecule, enabling its use in various synthetic pathways.

In recent years, 2,3,4-Tribromobenzenesulfonamide has been explored for its potential applications in pharmaceutical development. Sulfonamides are well-documented for their antimicrobial and anti-inflammatory properties, and derivatives of this compound have shown promise in preliminary studies as lead compounds for drug discovery. The bromine atoms introduce electrophilic centers that can be selectively modified through nucleophilic substitution reactions, allowing chemists to tailor the molecule for specific biological targets.

One of the most intriguing aspects of 2,3,4-Tribromobenzenesulfonamide is its role as a building block in the synthesis of more complex heterocyclic compounds. Heterocycles are essential scaffolds in medicinal chemistry due to their prevalence in biologically active natural products. The sulfonamide moiety can serve as a bridge between different functional groups, facilitating the construction of intricate molecular architectures. Researchers have leveraged this property to develop novel compounds with potential therapeutic benefits.

The synthesis of 2,3,4-Tribromobenzenesulfonamide typically involves multi-step reactions starting from commercially available precursors such as bromobenzene and sulfur dioxide. The introduction of bromine atoms at specific positions on the benzene ring requires careful control over reaction conditions to achieve high selectivity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance the efficiency and yield of these synthetic processes.

In addition to its pharmaceutical applications, 2,3,4-Tribromobenzenesulfonamide has found utility in materials science. The combination of electron-withdrawing sulfonamide groups and electron-donating bromine atoms makes this compound a candidate for organic electronic materials. For instance, it has been investigated as a component in conductive polymers and organic light-emitting diodes (OLEDs). The ability to modify its electronic properties through structural alterations opens up possibilities for designing advanced materials with tailored functionalities.

The latest research on 2,3,4-Tribromobenzenesulfonamide has focused on understanding its interactions with biological targets at a molecular level. Computational studies using density functional theory (DFT) have provided insights into how this compound binds to enzymes and receptors. These studies are crucial for rational drug design, as they help predict the efficacy and selectivity of sulfonamide derivatives. Experimental validation through X-ray crystallography has further confirmed the structural basis of these interactions.

In conclusion, 2,3,4-Tribromobenzenesulfonamide (CAS No: 1261679-55-3) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery and advanced material development. As research continues to uncover new methodologies for synthesizing and modifying this compound, its role in scientific innovation is expected to grow even further.